Cas no 886615-35-6 (BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO-)

• Product Name: BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO-
• CAS No: 886615-35-6
• MF: C₇H₄Br₂Cl₂
• MW: 318.820658683777
• CID: 3373219
• PubChem ID: 59299491
• Update Time: 2025-04-21

BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO-
• 886615-35-6
• MFCD27931490
• JFTDNAXWZYOWHC-UHFFFAOYSA-N
• SCHEMBL2210029
• 1-bromo-3-(bromomethyl)-2,4-dichlorobenzene
• 1-Bromo-3-bromomethyl-2,4-dichloro-benzene
• DB-201664

• Inchi： 1S/C7H4Br2Cl2/c8-3-4-6(10)2-1-5(9)7(4)11/h1-2H,3H2
• InChI Key： JFTDNAXWZYOWHC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C=1Cl)Br)Cl

Computed Properties

• Exact Mass: 317.80363Da
• Monoisotopic Mass: 315.80568Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų